![molecular formula C20H21N5O B5642961 4-{[2-(1-isonicotinoyl-4-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine](/img/structure/B5642961.png)
4-{[2-(1-isonicotinoyl-4-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules like "4-{[2-(1-isonicotinoyl-4-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine" often involves multi-step chemical reactions. A related example is the three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib, involving nucleophilic aromatic substitution, hydrogenation, and iodination steps (Fussell et al., 2012). Similarly, the synthesis of Nꞌ-{[2-(piperidin-1-yl)quinolin-3-yl]methylene}pyridine-4-carbohydrazide through condensation of quinoline-3-carbaldehyde with isonicotinic acid hydrazide (INH) demonstrates the complexity and steps involved in synthesizing such compounds (Afzal et al., 2012).
Molecular Structure Analysis
The molecular structure of compounds containing imidazole and pyridine rings, similar to the compound , has been extensively studied. The imidazo[1,5-a]pyridine architecture provides a versatile platform for the generation of new types of stable N-heterocyclic carbenes, showcasing the structural diversity and potential reactivity of such frameworks (Alcarazo et al., 2005).
Chemical Reactions and Properties
The chemical reactions involving compounds like "4-{[2-(1-isonicotinoyl-4-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine" can be quite complex, involving multiple reactive sites. For example, the three-component reactions of N,N-substituted imidazo[1,5-a]pyridine carbenes with aldehydes and DMAD or allenoates highlight the intricate reactivity of such molecules (Pan et al., 2010).
Physical Properties Analysis
The physical properties of such compounds are influenced by their molecular structure. The crystal structure and vibrational properties of imidazo[4,5-c]pyridine, a structural unit similar to our compound, provide insights into the stability and reactivity based on the arrangement of atoms and the presence of intermolecular hydrogen bonds (Lorenc et al., 2008).
Chemical Properties Analysis
The chemical properties of "4-{[2-(1-isonicotinoyl-4-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine" can be deduced from related compounds. The study of strategies for the synthesis of imidazo[1,2-a]pyridine derivatives through carbene transformations or C-H functionalizations sheds light on the potential reactivity and applications of such molecules (Yu et al., 2018).
properties
IUPAC Name |
pyridin-4-yl-[4-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O/c26-20(18-3-9-22-10-4-18)24-12-5-17(6-13-24)19-23-11-14-25(19)15-16-1-7-21-8-2-16/h1-4,7-11,14,17H,5-6,12-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTRZOWHHSCBAPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NC=CN2CC3=CC=NC=C3)C(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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